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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B089525

Proper disposal of triethanolamine borate is crucial for maintaining laboratory safety and
environmental compliance. This guide provides a comprehensive, step-by-step procedure for
its safe handling and disposal, tailored for researchers, scientists, and drug development
professionals.

Immediate Safety and Handling

Before handling triethanolamine borate, it is essential to be aware of its potential hazards and
to use appropriate personal protective equipment (PPE). The substance is known to cause skin
and serious eye irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses or goggles that are tested and approved under
government standards such as NIOSH (US) or EN 166 (EU).[2]

e Hand Protection: Use impervious gloves. Gloves must be inspected before use and disposed
of properly after use in accordance with laboratory practices.[3]

o Body Protection: Wear protective clothing to avoid skin contact.[3][4]

» Respiratory Protection: In case of dust formation, use a dust mask (e.g., type N95). Ensure
adequate ventilation in the handling area.[4][5][6]
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Facilities that store or use this material should be equipped with an eyewash station and a

safety shower.[5]

Hazard Summary

The following table summarizes key quantitative and qualitative hazard information for

triethanolamine borate.

Hazard Classification

Rating/Value

Details

NFPA 704 Rating

Health: 2

Intense or continued, but not
chronic, exposure could cause
temporary incapacitation or

possible residual injury.[6]

Flammability: 0-1

Materials that will not burn
under typical fire conditions.[6]
Some sources estimate a
rating of 1.[5]

Instability/Reactivity: 0

Normally stable, even under
fire exposure conditions, and

not reactive with water.[6]

GHS Hazard Statements

H315, H319, H335

Causes skin irritation, causes
serious eye irritation, may

cause respiratory irritation.[1]

Storage Class

11

Combustible Solids.

Incompatibilities

Strong oxidizing agents

Avoid contact with strong
oxidizing agents.[5] The
material is also moisture-

sensitive.[5][6]

Hazardous Decomposition

Various

Upon thermal decomposition,
may release nitrogen oxides,
carbon monoxide, carbon

dioxide, and oxides of boron.

[5](6]
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Step-by-Step Disposal Protocol

The disposal of triethanolamine borate must comply with all federal, state, and local
hazardous waste regulations.[1][5] Chemical waste generators are responsible for correctly
classifying waste.[1][5]

1. Waste Collection and Storage:

o Containment: Place waste triethanolamine borate into a suitable, closed, and clearly
labeled disposal container.[5][6]

¢ Avoid Dust: When handling solid waste, vacuum or sweep up the material carefully. Avoid
generating dust.[5][6]

o Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.[5]

2. Accidental Spill Cleanup:

o Evacuate: Evacuate personnel from the immediate area.[6]

o Ventilate: Ensure the area is well-ventilated.[5][6]

» Contain Spill: Prevent the spill from entering drains, sewers, or waterways.[1][6]

o Cleanup: For solid spills, sweep or vacuum the material and place it into a suitable disposal
container.[5] Avoid actions that create dust.[6]

o Decontaminate: Wash the spill area after material pickup is complete.
3. Final Disposal Procedure:

e Do Not Dispose in Drain: Triethanolamine borate should not be allowed to enter drains or
be disposed of in the sewer system.[1][6][7]

» Professional Disposal Service: Contact a licensed professional waste disposal service to
dispose of the material.[2] The waste must be handled by a licensed operator and taken to
an approved waste disposal plant.[1][8]
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o Container Disposal: Dispose of the empty container as unused product.[1][6] Do not reuse

containers.[1]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of
triethanolamine borate, from initial handling to final disposition.
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Caption: Logical workflow for the safe disposal of triethanolamine borate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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